5-tert-Butyl-2-nitro-4-thiocyanato-phenylamine

• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: (4-amino-2-tert-butyl-5-nitrophenyl) thiocyanate
• InChI: InChI=1S/C11H13N3O2S/c1-11(2,3)7-4-8(13)9(14(15)16)5-10(7)17-6-12/h4-5H,13H2,1-3H3
• InChI Key: MPVRBPOEJVCLRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1SC#N)[N+](=O)[O-])N

Description

5-tert-Butyl-2-nitro-4-thiocyanato-phenylamine is a useful research compound. Its molecular formula is C11H13N3O2S and its molecular weight is 251.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared according to the General Method 13 using 5-tert-butyl-2-nitro-phenylamine (prepared in Example PP-2; 170 g, 876 mmol), ammonium thiocyanate (400 g, 5260 mmol), bromine (140 g, 876 mmol), and MeOH (500 mL). The crude reaction mixture was purified by flash silica gel chromatography (5%-50% EtOAc in hexanes as eluents). MS(APCI): 252 (M+H).